Cas no 1094347-64-4 (3-Ethyl-4-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-Ethyl-4-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1094347-64-4
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 1073709
• PubChem ID: 329775344
• Update Time: 2025-04-20

3-Ethyl-4-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-4-methyl-1H-pyrazole-5-carboxylic acid
• 5-Ethyl-4-methyl-2H-pyrazole-3-carboxylic acid
• 3-ethyl-4-methyl-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
• AC1MKMG4
• Ambcb4010159
• CHEMBL415261
• CTK6D2567
• CTK8F6833
• SureCN2589542
• SureCN3085155
• 3-Ethyl-4-methyl-1H-pyrazole-5-carboxylic acid, AldrichCPR
• HY-W095200
• 957129-38-3
• SCHEMBL2589542
• MFNJGDMJKJLUGC-UHFFFAOYSA-N
• EN300-1251057
• DA-18434
• DTXSID901245494
• FS-2498
• 3-Ethyl-4-methyl-1H-pyrazole-5-carboxylicacid
• BDBM50220852
• HMS1699B09
• 1094347-64-4
• GPR109 receptor agonist-2
• MFCD06735403
• AM1000002
• 5-ethyl-4-methyl-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 5-ethyl-4-methyl-
• DA-37382
• AKOS013152076
• CS-0146432
• 1H-Pyrazole-3-carboxylic acid, 5-ethyl-4-methyl-
• AKOS000303204
• E81879

• MDL： MFCD06735403
• Inchi： 1S/C7H10N2O2/c1-3-5-4(2)6(7(10)11)9-8-5/h3H2,1-2H3,(H,8,9)(H,10,11)
• InChI Key： MFNJGDMJKJLUGC-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=C(CC)NN=1)=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66Ų

3-Ethyl-4-methyl-1H-pyrazole-5-carboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3